Cas no 650622-09-6 (1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-)

1,2,4-Cyclohexanetricarboxylic acid, 6-methyl- structure
650622-09-6 structure
Product Name:1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-
CAS No:650622-09-6
MF:C10H14O6
MW:230.214563846588
CID:408599
PubChem ID:68561310
Update Time:2025-04-19

1,2,4-Cyclohexanetricarboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Cyclohexanetricarboxylic acid, 6-methyl-
    • 6-methylcyclohexane-1,2,4-tricarboxylic acid
    • 650622-09-6
    • DTXSID40738613
    • SCHEMBL3237860
    • Inchi: 1S/C10H14O6/c1-4-2-5(8(11)12)3-6(9(13)14)7(4)10(15)16/h4-7H,2-3H2,1H3,(H,11,12)(H,13,14)(H,15,16)
    • InChI Key: KOJJKPOPLGHOJX-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)CC(C(=O)O)CC1C)=O

Computed Properties

  • Exact Mass: 230.07902
  • Monoisotopic Mass: 230.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 111.9

1,2,4-Cyclohexanetricarboxylic acid, 6-methyl- Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd